Cas no 2092092-45-8 (4-(3,3-Difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic acid)

4-(3,3-Difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic acid is a fluorinated cyclohexane derivative featuring a difluoropyrrolidine moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for drug discovery. The presence of the difluoropyrrolidine group enhances metabolic stability and bioavailability, while the carboxylic acid functionality allows for further derivatization. Its rigid cyclohexane backbone contributes to conformational control, making it valuable for structure-activity relationship studies. The compound is particularly useful in the development of enzyme inhibitors and receptor modulators, where fluorination plays a critical role in optimizing binding affinity and pharmacokinetic properties.
4-(3,3-Difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic acid structure
2092092-45-8 structure
Product Name:4-(3,3-Difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic acid
CAS No:2092092-45-8
MF:C11H17F2NO2
MW:233.254990339279
CID:5722212
PubChem ID:121200790
Update Time:2025-06-11

4-(3,3-Difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • AKOS026708750
    • starbld0026560
    • 4-(3,3-difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic acid
    • 2092092-45-8
    • F1907-4289
    • 4-(3,3-Difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic acid
    • Inchi: 1S/C11H17F2NO2/c12-11(13)5-6-14(7-11)9-3-1-8(2-4-9)10(15)16/h8-9H,1-7H2,(H,15,16)
    • InChI Key: JHZJZTLKYLUQBV-UHFFFAOYSA-N
    • SMILES: FC1(CCN(C1)C1CCC(C(=O)O)CC1)F

Computed Properties

  • Exact Mass: 233.12273511g/mol
  • Monoisotopic Mass: 233.12273511g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 40.5Ų

4-(3,3-Difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D241186-100mg
4-(3,3-Difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic Acid
2092092-45-8
100mg
$ 95.00 2022-06-05
TRC
D241186-500mg
4-(3,3-Difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic Acid
2092092-45-8
500mg
$ 365.00 2022-06-05
TRC
D241186-1g
4-(3,3-Difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic Acid
2092092-45-8
1g
$ 570.00 2022-06-05
Life Chemicals
F1907-4289-0.25g
4-(3,3-difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic acid
2092092-45-8 95%+
0.25g
$361.0 2023-09-07
Life Chemicals
F1907-4289-0.5g
4-(3,3-difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic acid
2092092-45-8 95%+
0.5g
$380.0 2023-09-07
Life Chemicals
F1907-4289-1g
4-(3,3-difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic acid
2092092-45-8 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-4289-2.5g
4-(3,3-difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic acid
2092092-45-8 95%+
2.5g
$802.0 2023-09-07
Life Chemicals
F1907-4289-5g
4-(3,3-difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic acid
2092092-45-8 95%+
5g
$1203.0 2023-09-07
Life Chemicals
F1907-4289-10g
4-(3,3-difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic acid
2092092-45-8 95%+
10g
$1684.0 2023-09-07

Additional information on 4-(3,3-Difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic acid

Recent Advances in the Study of 4-(3,3-Difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic acid (CAS: 2092092-45-8)

4-(3,3-Difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic acid (CAS: 2092092-45-8) is a fluorinated pyrrolidine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a versatile building block for drug discovery. Recent studies have explored its applications in the development of novel therapeutics, particularly in targeting G protein-coupled receptors (GPCRs) and enzymes involved in metabolic disorders. This research brief synthesizes the latest findings on this compound, highlighting its synthetic routes, pharmacological properties, and emerging therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 4-(3,3-Difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic acid via a stereoselective cyclization strategy, achieving high yields and purity. The compound's unique fluorinated pyrrolidine moiety was found to enhance metabolic stability and bioavailability, making it an attractive scaffold for further derivatization. Researchers also noted its role as a key intermediate in the synthesis of potent dipeptidyl peptidase-4 (DPP-4) inhibitors, which are clinically used for type 2 diabetes management.

In addition to its metabolic applications, recent preclinical studies have investigated the compound's potential in central nervous system (CNS) disorders. A 2024 paper in ACS Chemical Neuroscience reported that derivatives of 4-(3,3-Difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic acid exhibited high affinity for sigma-1 and sigma-2 receptors, suggesting promise in neuropathic pain and neurodegenerative diseases. Molecular docking simulations revealed favorable interactions with receptor binding sites, supported by in vitro assays showing nanomolar-range activity.

Ongoing research has also explored the compound's utility in oncology. A collaborative study between academic and industry researchers (2024, Bioorganic & Medicinal Chemistry Letters) identified its derivatives as selective inhibitors of histone deacetylases (HDACs), with preliminary data showing antiproliferative effects in triple-negative breast cancer cell lines. The fluorinated pyrrolidine core was critical for maintaining selectivity toward HDAC6, a promising target for cancer therapy with reduced off-target effects.

Despite these advances, challenges remain in optimizing the pharmacokinetic profile of 4-(3,3-Difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic acid derivatives. Recent pharmacokinetic studies highlighted the need for structural modifications to improve blood-brain barrier penetration for CNS applications, while maintaining renal clearance rates for metabolic indications. Future research directions include the development of prodrug strategies and formulation technologies to address these limitations.

In conclusion, 4-(3,3-Difluoropyrrolidin-1-yl)cyclohexane-1-carboxylic acid (CAS: 2092092-45-8) represents a multifaceted scaffold with broad therapeutic potential. Its recent applications span diabetes, CNS disorders, and oncology, driven by its favorable physicochemical properties and synthetic versatility. Continued innovation in derivative design and delivery systems will likely expand its role in next-generation drug development.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.